Cas no 2172558-94-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidospiro3.3heptane-2-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidospiro3.3heptane-2-carboxylic acid
• CAS No: 2172558-94-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6378810
• PubChem ID: 165581345
• Update Time: 2025-08-05

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidospiro3.3heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidospiro3.3heptane-2-carboxylic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]spiro[3.3]heptane-2-carboxylic acid
• 2172558-94-8
• EN300-1532925

• Inchi： 1S/C28H32N2O5/c1-18(11-12-24(31)30-28(25(32)33)16-27(17-28)13-6-14-27)29-26(34)35-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23H,6,11-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YUBTVHSQFDZRTG-UHFFFAOYSA-N
• SMILES： OC(C1(CC2(CCC2)C1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidospiro3.3heptane-2-carboxylic acid

Compound CAS No. 2172558-94-8: 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamidospiro[3.3]heptane-2-carboxylic acid

The compound with CAS number 2172558-94-8, named as 2,4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamidospiro[3.3]heptane-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a spiro[3.3]heptane framework, and a carboxylic acid functionality. The combination of these structural elements makes it a versatile building block for various applications in drug delivery systems, bioconjugation, and advanced materials.

Recent studies have highlighted the potential of this compound in the development of Fmoc-based protecting groups for peptide synthesis. The Fmoc group is well-known for its stability under basic conditions and ease of removal under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The integration of the spiro[3.3]heptane structure into this molecule adds mechanical stability and enhances the molecule's ability to form self-assembled monolayers (SAMs), which are critical for surface modification in biomedical devices.

In addition to its role in peptide synthesis, this compound has been explored for its applications in drug delivery systems. The carboxylic acid functionality allows for the formation of amide bonds with various drug molecules, enabling the creation of prodrugs that can be selectively activated under specific physiological conditions. This property has been leveraged in recent research to develop targeted drug delivery systems that improve therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that includes the formation of the Fmoc group, the construction of the spiro[3.3]heptane framework, and the introduction of the carboxylic acid group. Researchers have optimized these steps to achieve high yields and excellent purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and biotechnological applications.

The unique combination of properties exhibited by this compound has also made it a valuable tool in materials science. For instance, its ability to form self-assembled monolayers has been exploited in the development of advanced sensors and nanodevices. Furthermore, the molecule's compatibility with various functionalization techniques makes it suitable for use in bioconjugation reactions, where it can serve as a linker between biomolecules and synthetic materials.

In conclusion, the compound with CAS number 2172558-94-8 represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new potential uses for this molecule, it is expected to play an increasingly important role in both academic and industrial settings.